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Compound of Interest

Compound Name: Fmoc-L-Photo-Methionine

Cat. No.: B2947255

For Researchers, Scientists, and Drug Development Professionals: Your safety is paramount
when handling specialized chemical reagents. This document provides essential, immediate
safety and logistical information for the proper handling and disposal of Fmoc-L-Photo-
Methionine, a photosensitive amino acid derivative crucial for advanced research in areas
such as photo-affinity labeling and protein-protein interaction studies.

Fmoc-L-Photo-Methionine is a diazirine-containing, photo-reactive compound. While
comprehensive toxicological data is not fully available, its chemical nature necessitates
stringent safety protocols to prevent potential health hazards and ensure the integrity of your
experiments. This guide offers procedural, step-by-step guidance to address your operational
questions and build a foundation of trust in your laboratory safety practices.

Essential Safety and Handling Information

Immediate Precautions: Due to the lack of extensive toxicological studies, Fmoc-L-Photo-
Methionine should be handled as a potentially hazardous substance. The primary concerns
are eye, skin, and respiratory tract irritation upon contact or inhalation of the powder. As a
diazirine-containing compound, it is also sensitive to light and heat, which can cause
decomposition.

Personal Protective Equipment (PPE): A comprehensive array of PPE is mandatory to minimize
exposure.

© 2025 BenchChem. All rights reserved. 1/7 Tech Support


https://www.benchchem.com/product/b2947255?utm_src=pdf-interest
https://www.benchchem.com/product/b2947255?utm_src=pdf-body
https://www.benchchem.com/product/b2947255?utm_src=pdf-body
https://www.benchchem.com/product/b2947255?utm_src=pdf-body
https://www.benchchem.com/product/b2947255?utm_src=pdf-body
https://www.benchchem.com/product/b2947255?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b2947255?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Safety Operating Guide

Check Availability & Pricing

PPE Category Specification Rationale

Chemical splash goggles
Eye Protection meeting ANSI Z87.1 or EN 166

standards.

Protects against dust particles

and accidental splashes.

Provides a barrier against skin

] ] o contact. Gloves should be
Chemical-resistant nitrile

Hand Protection inspected before use and
gloves. ) )
disposed of after handling the
compound.
] A buttoned, full-length Protects skin and clothing from
Body Protection o
laboratory coat. contamination.

Recommended when handling
) ) A NIOSH-approved N95 or the powder outside of a
Respiratory Protection ) ) - )
higher-rated respirator. certified chemical fume hood to

prevent inhalation.

Operational and Disposal Plans
Receiving and Storage

 Inspection: Upon receipt, visually inspect the container for any damage or leaks.

o Storage: Store the container in a cool, dry, and dark environment, specifically at or below
-20°C, as recommended.[1]

o Labeling: Ensure the container is clearly labeled with the compound's name and associated
hazards.

Handling and Experimental Protocol

Working Environment: All handling of solid Fmoc-L-Photo-Methionine should be conducted in
a certified chemical fume hood to minimize inhalation risk. The workspace should be kept clean

and organized.

Step-by-Step Handling Procedure:
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Preparation: Before handling, ensure all necessary PPE is donned correctly. Prepare all
required equipment (spatula, weighing paper, glassware, etc.) within the fume hood.

Weighing: Carefully weigh the desired amount of the powdered compound on weighing
paper. Avoid creating dust.

Dissolving: Add the powder to the desired solvent in a suitable container. Gently swirl to
dissolve.

Photo-Crosslinking Experiments: As this compound is photo-reactive, all steps prior to the
intended UV irradiation should be performed in a dark room or with the reaction vessel
protected from light (e.g., wrapped in aluminum foil).[2]

Post-Experiment: Following the experiment, decontaminate all surfaces and equipment that
came into contact with the compound.

Spill Management

Evacuate: In case of a spill, evacuate the immediate area.
Ventilate: Ensure the area is well-ventilated.

Containment: For a small spill, carefully sweep up the solid material, avoiding dust
generation, and place it in a sealed container for disposal.

Decontamination: Clean the spill area with an appropriate solvent and then with soap and
water.

Reporting: Report the spill to your institution's environmental health and safety (EHS)
department.

Disposal Plan

All waste containing Fmoc-L-Photo-Methionine, including contaminated PPE and

experimental materials, must be treated as hazardous waste.

Waste Collection: Collect all solid and liquid waste in separate, clearly labeled, and sealed
containers.
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e Labeling: The waste container label should include the chemical name and hazard warnings.

o Disposal: Arrange for the disposal of the hazardous waste through your institution's EHS

department or a licensed chemical waste disposal company. Do not dispose of this

compound down the drain or in regular trash.

Quantitative Data

Property

Value

CAS Number

945859-89-2[1][3]

Molecular Formula

C21H21N304[1][3]

Molecular Weight

379.41 g/mol [1][3]

Appearance

White to off-white powder

Storage Temperature

< -20°C[1]

Occupational Exposure Limits (PEL, TLV)

No data available

LD50/LC50

No data available

GHS Hazard Classification

Not classified, but handle as potentially
hazardous.

Workflow for Safe Handling of Fmoc-L-Photo-

Methionine
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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to Handling Fmoc-L-Photo-Methionine]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b2947255#personal-protective-equipment-for-
handling-fmoc-I-photo-methionine]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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